Isobutyldiphenylphosphine
Description
Isobutyldiphenylphosphine (hypothetical structure: (C₆H₅)₂P-CH₂CH(CH₃)₂) is a tertiary phosphine derivative characterized by two phenyl groups and an isobutyl substituent bonded to a phosphorus atom. Such phosphines are critical ligands in organometallic catalysis, influencing reaction rates and selectivity due to their steric and electronic properties.
Properties
CAS No. |
5952-47-6 |
|---|---|
Molecular Formula |
C16H19P |
Molecular Weight |
242.29 g/mol |
IUPAC Name |
2-methylpropyl(diphenyl)phosphane |
InChI |
InChI=1S/C16H19P/c1-14(2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14H,13H2,1-2H3 |
InChI Key |
ZMCQDWVJSMTPJV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CP(C1=CC=CC=C1)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Synthetic Challenges : Introducing an isobutyl group would require tailored alkylation methods to avoid phosphorus oxidation.
- Thermodynamic Stability : Larger alkyl groups (e.g., isobutyl) may lower phosphine oxidation susceptibility compared to methyl.
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